In Vivo Iron-Lowering Potency vs. Human Hepcidin-25
In a direct head-to-head comparison using a murine model, recombinant mouse hepcidin-1 demonstrated significantly lower in vivo potency in reducing serum iron concentration compared to synthetic human hepcidin-25, with the human analog exhibiting greater hypoferremic activity (p < 0.01) [1]. This finding establishes a critical performance benchmark that precludes the interchangeable use of human hepcidin-25 in mouse hepcidin-1 studies.
| Evidence Dimension | In vivo serum iron reduction efficacy |
|---|---|
| Target Compound Data | Recombinant mouse hepcidin-1 reduced serum iron concentration (quantitative value not reported in abstract; statistically significant difference observed) |
| Comparator Or Baseline | Synthetic human hepcidin-25 |
| Quantified Difference | p < 0.01 (human hepcidin-25 more efficient) |
| Conditions | Murine in vivo model; intraperitoneal administration; serum iron measurement time point not specified in available abstract |
Why This Matters
This direct comparative data validates that human hepcidin-25 cannot substitute for mouse hepcidin-1 in murine in vivo studies without introducing a potency bias, directly informing procurement decisions for species-specific experimental design.
- [1] Yazdani Y, Keyhanvar N, Kalhor HR, Rezaei A. Functional analyses of recombinant mouse hepcidin-1 in cell culture and animal model. Biotechnol Lett. 2013;35(8):1191-1197. View Source
